Cas no 64383-53-5 (Benzo[h]quinoline, 7,10-dichloro-2-methyl-)

• Product Name: Benzo[h]quinoline, 7,10-dichloro-2-methyl-
• CAS No: 64383-53-5
• MF: C₁₄H₉Cl₂N
• MW: 262.133961439133
• CID: 423897
• PubChem ID: 12385327
• Update Time: 2025-04-19

Benzo[h]quinoline, 7,10-dichloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[h]quinoline, 7,10-dichloro-2-methyl-
• 7,10-dichloro-2-methylbenzo[h]quinoline
• DTXSID10495706
• 64383-53-5

• Inchi： 1S/C14H9Cl2N/c1-8-2-3-9-4-5-10-11(15)6-7-12(16)13(10)14(9)17-8/h2-7H,1H3
• InChI Key： MLLNDCKOUHDTSQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CC3=CC=C(C)N=C3C=21)Cl

Computed Properties

• Exact Mass: 261.01137
• Monoisotopic Mass: 261.0112047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89